Cas no 18202-81-8 (9H-Purine,8-(1-methylethyl)-)

• Product Name: 9H-Purine,8-(1-methylethyl)-
• CAS No: 18202-81-8
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 122833
• PubChem ID: 17900865
• Update Time: 2025-04-18

9H-Purine,8-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,8-(1-methylethyl)-
• Purine, 8-isopropyl- (8CI)
• 8-propan-2-yl-7H-purine
• 8-Isopropyl-1H-purine
• 8-ISOPROPYL-7H-PURINE
• 8-(propan-2-yl)-1H-purine
• 8-Isopropyl-9H-purine
• SCHEMBL3578263
• 18202-81-8

• Inchi： 1S/C8H10N4/c1-5(2)7-11-6-3-9-4-10-8(6)12-7/h3-5H,1-2H3,(H,9,10,11,12)
• InChI Key： HMOAZVUOEBMMER-UHFFFAOYSA-N
• SMILES： N1C2C=NC=NC=2N=C1C(C)C

Computed Properties

• Exact Mass: 161.08287
• Monoisotopic Mass: 162.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 51.56